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  3. {4-[(6-(ethoxycarbonyl)-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]phenoxy}acetic acid
{4-[(6-(ethoxycarbonyl)-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]phenoxy}acetic acid {4-[(6-(ethoxycarbonyl)-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]phenoxy}acetic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0972765
InChI: InChI=1S/C31H26N2O7S/c1-3-39-30(37)26-27(20-8-5-4-6-9-20)32-31-33(28(26)21-10-7-11-23(17-21)38-2)29(36)24(41-31)16-19-12-14-22(15-13-19)40-18-25(34)35/h4-17,28H,3,18H2,1-2H3,(H,34,35)/b24-16-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)OC)C(=O)C(=CC4=CC=C(C=C4)OCC(=O)O)S2)C5=CC=CC=C5
Molecular Formula: C31H26N2O7S
Molecular Weight: 570.6 g/mol

{4-[(6-(ethoxycarbonyl)-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]phenoxy}acetic acid

CAS No.:

Cat. No.: VC0972765

Molecular Formula: C31H26N2O7S

Molecular Weight: 570.6 g/mol

* For research use only. Not for human or veterinary use.

{4-[(6-(ethoxycarbonyl)-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]phenoxy}acetic acid -

Specification

Molecular Formula C31H26N2O7S
Molecular Weight 570.6 g/mol
IUPAC Name 2-[4-[(Z)-[6-ethoxycarbonyl-5-(3-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-2-ylidene]methyl]phenoxy]acetic acid
Standard InChI InChI=1S/C31H26N2O7S/c1-3-39-30(37)26-27(20-8-5-4-6-9-20)32-31-33(28(26)21-10-7-11-23(17-21)38-2)29(36)24(41-31)16-19-12-14-22(15-13-19)40-18-25(34)35/h4-17,28H,3,18H2,1-2H3,(H,34,35)/b24-16-
Standard InChI Key PTTZTCUDOYALKP-JLPGSUDCSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)OC)C(=O)/C(=C/C4=CC=C(C=C4)OCC(=O)O)/S2)C5=CC=CC=C5
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)OC)C(=O)C(=CC4=CC=C(C=C4)OCC(=O)O)S2)C5=CC=CC=C5
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)OC)C(=O)C(=CC4=CC=C(C=C4)OCC(=O)O)S2)C5=CC=CC=C5

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